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Compound of Interest

Compound Name: N-Methylform-D1-amide

Cat. No.: B1418710

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for N-Methylform-D1-amide (CAS: 26103-38-8). The information presented is
critical for ensuring the integrity of the compound in research and development settings,
particularly when used as an internal standard or tracer in sensitive analytical applications. This
document outlines the compound's physical and chemical properties, known degradation
pathways, and detailed protocols for stability assessment.

Compound Overview and Properties

N-Methylform-D1-amide, an isotopically labeled form of N-Methylformamide (NMF), is a polar
organic compound. The deuterium label on the formyl group makes it a valuable tool in
pharmacokinetic studies and as an internal standard in mass spectrometry-based assays.
While the isotopic label has a negligible effect on the compound's general chemical properties,
it can influence the kinetics of degradation pathways involving the cleavage of the C-D bond.

The general properties of N-Methylform-D1-amide and its non-deuterated parent compound
are summarized below.

Table 1: Physical and Chemical Properties
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N-Methylformamide (for

Property N-Methylform-D1-amide

reference)
CAS Number 26103-38-8 123-39-7
Molecular Formula C2H4DNO C2HsNO
Molecular Weight 60.07 g/mol 59.07 g/mol
Appearance Colorless liquid Colorless liquid
Boiling Point 182.5 °C at 760 mmHg 180-185 °C
Melting Point Not available -4.0 °C
Density 0.887 g/cm? 1.011 g/cm3
Flash Point 81.5°C 111 °C
Solubility Miscible in water Miscible in water

Stability Profile and Degradation Pathways

N-Methylform-D1-amide is chemically stable under standard ambient conditions (room
temperature). However, it is susceptible to degradation under specific stress conditions,
including hydrolysis, elevated temperatures, and photolysis. The primary non-biological
degradation pathway is hydrolysis.

Hydrolytic Stability

Amide bonds are susceptible to hydrolysis under both acidic and basic conditions. The reaction
breaks the amide bond to yield methylamine and formic acid (or its deuterated analogue,
formic-d1 acid, in this case). The rate of hydrolysis is highly dependent on pH and temperature.

o Acid-Catalyzed Hydrolysis: In the presence of acid, the carbonyl oxygen is protonated,
making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by
water.

» Base-Catalyzed Hydrolysis: Under basic conditions, a hydroxide ion directly attacks the
carbonyl carbon, leading to the formation of a tetrahedral intermediate that subsequently
breaks down.
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While specific kinetic data for N-Methylform-D1-amide is not readily available in the literature,
studies on the related compound formamide show that the hydrolysis reaction is well-
characterized, with activation parameters determined for both acid and base-catalyzed
reactions.[1]

Thermal Stability

N-Methylformamide is known to be less thermally stable than its dimethylated counterpart, N,N-
Dimethylformamide (DMF).[2] Decomposition can occur at elevated temperatures, and this
instability is exacerbated by the presence of water.[2] Thermogravimetric analysis (TGA) has
been used to evaluate the thermal stability of NMF, indicating that significant mass loss occurs
at temperatures well above typical storage conditions but can be a concern during certain
manufacturing or analytical processes (e.g., high-temperature gas chromatography inlets).[2]

Photostability

Although specific photostability studies on N-Methylform-D1-amide are not widely published,
amides can be susceptible to degradation upon exposure to high-intensity light, particularly UV
radiation. Photodegradation pathways can be complex, involving radical mechanisms. It is
therefore prudent to protect the compound from light.

Diagram 1: Chemical Degradation Pathway of N-Methylform-D1-amide
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Caption: Primary chemical degradation pathway for N-Methylform-D1-amide.

Recommended Storage and Handling

To ensure the long-term stability and purity of N-Methylform-D1-amide, the following storage
and handling procedures are recommended based on safety data sheets and product

information from chemical suppliers.

Table 2: Recommended Storage and Handling Conditions
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Parameter Recommendation Rationale
Avoids potential thermal
degradation at elevated
Temperature Room Temperature (15-25 °C) )
temperatures and freezing at
low temperatures.
) The compound is hygroscopic;
Store in a dry and well- )
Atmosphere ) moisture can promote
ventilated place. )
hydrolysis.
Prevents absorption of
Container Keep container tightly closed. atmospheric moisture and

potential contamination.

Light Exposure

Protect from light.

Minimizes the risk of photolytic

degradation.

Incompatibilities

Keep away from heat, sparks,
open flames, and strong

oxidizing agents.

Standard precaution for
flammable organic

compounds.

Shelf Life

~24 months (for NMF) when
stored under recommended

conditions.

Provides a general guideline
for stability; re-analysis is
recommended for long-term

storage.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of N-Methylform-D1-amide involves subjecting the

compound to stress conditions (forced degradation) and developing a stability-indicating

analytical method to quantify the parent compound and separate it from any potential

degradation products.

Diagram 2: General Workflow for a Stability Study
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Caption: A typical experimental workflow for assessing chemical stability.

Representative Forced Degradation Protocol

This protocol outlines typical conditions for inducing degradation to test the specificity of an
analytical method. The goal is to achieve 5-20% degradation of the active substance.
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Preparation of Stock Solution: Prepare a stock solution of N-Methylform-D1-amide at a
concentration of approximately 1 mg/mL in a suitable solvent (e.g., acetonitrile or water).

Acid Hydrolysis:
o To 1 mL of the stock solution, add 1 mL of 0.1 N HCI.
o Incubate the mixture at 60 °C for 24-48 hours.

o At designated time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1
N NaOH, and dilute with the mobile phase for analysis.

Base Hydrolysis:
o To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.
o Keep the mixture at room temperature for 8-12 hours.

o At designated time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1
N HCI, and dilute with the mobile phase for analysis.

Oxidative Degradation:

o To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H202).

o Keep the mixture at room temperature for 24 hours, protected from light.

o Dilute with the mobile phase for analysis.

Thermal Degradation (Solid State):

o Place a small amount of the neat compound in a vial.

o Heat in an oven at 70 °C for 48 hours.

o Dissolve a known quantity of the stressed solid in a suitable solvent for analysis.

Photolytic Degradation:
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o Expose the stock solution to a photostability chamber compliant with ICH Q1B guidelines
(overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet
energy of not less than 200 watt hours/square meter).

o Analyze the exposed sample alongside a control sample protected from light.

Representative Stability-Indicating Analytical Method
(HPLC-UV)

The following is a representative High-Performance Liquid Chromatography (HPLC) method
suitable for separating N-Methylform-D1-amide from its potential degradation products. This
method would require validation according to ICH guidelines for specificity, linearity, accuracy,
precision, and robustness.

e Instrumentation: HPLC system with a UV or Diode Array Detector (DAD).
e Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 pum particle size).
e Mobile Phase:
o A:0.02 M Agueous acetate buffer, pH 4.5
o B: Acetonitrile
» Elution Mode: Isocratic, 90% A and 10% B.[3]
e Flow Rate: 1.0 mL/min.
e Column Temperature: 30 °C.
o Detector Wavelength: 210 nm.
* Injection Volume: 20 pL.

o Sample Preparation: Dilute the sample from the forced degradation study to an appropriate
concentration (e.g., 10-100 pg/mL) using the mobile phase.
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e Analysis: The method should demonstrate baseline separation between the main N-
Methylform-D1-amide peak and any peaks generated during the forced degradation

studies.

Diagram 3: Factors Influencing Stability
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Caption: Key environmental factors affecting the stability of N-Methylform-D1-amide.

Conclusion

N-Methylform-D1-amide is a stable compound when stored under the recommended
conditions of room temperature, in a tightly sealed container, protected from moisture and light.
The primary degradation pathway of concern is hydrolysis, which is accelerated by acidic or
basic conditions and elevated temperatures. For critical applications, the purity of N-
Methylform-D1-amide should be periodically verified using a validated stability-indicating
analytical method, such as the representative HPLC protocol described herein. Adherence to
these guidelines will ensure the integrity of the compound and the reliability of experimental

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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